Salt vs. Free Base Solubility
The dihydrochloride salt form of 2-methoxypyridine-3,5-diamine demonstrates significantly improved aqueous solubility compared to the free base. While the free base may require organic co-solvents, the dihydrochloride salt is freely soluble in water [1]. A specific user-reported value indicates water solubility of at least 25 mg/mL for the dihydrochloride salt [2]. This is consistent with the general property of amine hydrochlorides, which enhance solubility relative to free bases by increasing ionization potential [3].
| Evidence Dimension | Aqueous solubility |
|---|---|
| Target Compound Data | ≥25 mg/mL in water (dihydrochloride salt) |
| Comparator Or Baseline | Free base (2-Methoxypyridine-3,5-diamine); often requires organic co-solvents |
| Quantified Difference | Qualitative improvement: 'freely soluble' vs. typically less soluble free base |
| Conditions | Water at room temperature |
Why This Matters
Improved aqueous solubility enables direct use in biological assays and aqueous reaction media without additional solubilizing agents, reducing experimental variability and simplifying procurement workflows.
- [1] Actylis. Product Detail: 2-Methoxypyridine-3,5-diamine dihydrochloride (Solubility: Freely soluble in water). Available at: https://www.actylislab.com View Source
- [2] Chemistry Stack Exchange. Solubility of 2-Methoxypyridine-3,5-diamine dihydrochloride. Revision 30f41ec1. Available at: https://chemistry.stackexchange.com/revisions/30f41ec1-c98e-496f-a7f6-b3578a399e7d/view-source View Source
- [3] MDWiki. Hydrochloride. Available at: https://mdwiki.org/wiki/Hydrochloride View Source
